2-(Naphthalen-2-ylsulfanyl)cyclohexanone
Description
2-(Naphthalen-2-ylthio)cyclohexanone is an organic compound with the molecular formula C16H16OS It features a cyclohexanone ring substituted with a naphthylthio group at the second position
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(Naphthalen-2-ylthio)cyclohexanone typically involves the reaction of cyclohexanone with 2-naphthalenethiol. The reaction is often carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution of the thiol
Properties
CAS No. |
32090-18-9 |
|---|---|
Molecular Formula |
C16H16OS |
Molecular Weight |
256.4 g/mol |
IUPAC Name |
2-naphthalen-2-ylsulfanylcyclohexan-1-one |
InChI |
InChI=1S/C16H16OS/c17-15-7-3-4-8-16(15)18-14-10-9-12-5-1-2-6-13(12)11-14/h1-2,5-6,9-11,16H,3-4,7-8H2 |
InChI Key |
MSDDYIGXBNTCTB-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(=O)C(C1)SC2=CC3=CC=CC=C3C=C2 |
Origin of Product |
United States |
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